Carboxypeptidase G2 (CPG2) Inhibitor

• CAS No.: 192203-60-4
• Product Name: Carboxypeptidase G2 (CPG2) Inhibitor
• Molecular Formula: C13H15NO6S
• Molecular Weight: 313.33 g/mol
• IUPAC Name: (2S)-2-[(4-methoxyphenyl)sulfanylcarbonylamino]pentanedioic acid
• Standard InChI: InChI=1S/C13H15NO6S/c1-20-8-2-4-9(5-3-8)21-13(19)14-10(12(17)18)6-7-11(15)16/h2-5,10H,6-7H2,1H3,(H,14,19)(H,15,16)(H,17,18)/t10-/m0/s1
• Standard InChIKey: OBCGYIKABKFIQB-JTQLQIEISA-N
• Isomeric SMILES: COC1=CC=C(C=C1)SC(=O)N[C@@H](CCC(=O)O)C(=O)O
• SMILES: COC1=CC=C(C=C1)SC(=O)NC(CCC(=O)O)C(=O)O
• Canonical SMILES: COC1=CC=C(C=C1)SC(=O)NC(CCC(=O)O)C(=O)O
• Description: Carboxypeptidase G2 (CPG2) Inhibitor is a novel Carboxypeptidase G2 (CPG2) Inhibitor, Antitumor agents.
• Synonyms: (2S)-2-[(4-methoxyphenyl)sulfanylcarbonylamino]pentanedioic acid
• Reference: [1]. Khan, Tariq H.; Eno-Amooquaye, Ebun A.; Searle, Frances et al. Novel Inhibitors of Carboxypeptidase G2 (CPG2): Potential Use in Antibody-Directed Enzyme Prodrug Therapy. Journal of Medicinal Chemistry (1999), 42(6), 951-956.; ; [2]. Friedlos F, Lehouritis P, Ogilvie L et al. Attenuated Salmonella targets prodrug activating enzyme carboxypeptidase G2 to mouse melanoma and human breast and colon carcinomas for effective suicide gene therapy. Clin Cancer Res. 2008 Jul 1;14(13):4259-66.; ; [3]. Schepelmann S, Ogilvie LM, Hedley D et al. Suicide gene therapy of human colon carcinoma xenografts using an armed oncolytic adenovirus expressing carboxypeptidase G2. Cancer Res. 2007 May 15;67(10):4949-55.; ; [4]. Schepelmann S, Hallenbeck P, Ogilvie LM et al. Systemic gene-directed enzyme prodrug therapy of hepatocellular carcinoma using a targeted adenovirus armed with carboxypeptidase G2. Cancer Res. 2005 Jun 15;65(12):5003-8.
• PubChem Compound: 9796834
• Last Modified: Nov 11 2021